Cas no 54732-99-9 (5-(2-chloroethyl)-4-methyl-1H-Imidazole)

• Product Name: 5-(2-chloroethyl)-4-methyl-1H-Imidazole
• CAS No: 54732-99-9
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 1113724
• PubChem ID: 12456191
• Update Time: 2025-04-20

5-(2-chloroethyl)-4-methyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloroethyl)-4-methyl-1H-Imidazole
• AKOS006357032
• DTXSID701280842
• 54732-99-9

• Inchi： 1S/C6H9ClN2/c1-5-6(2-3-7)9-4-8-5/h4H,2-3H2,1H3,(H,8,9)
• InChI Key： IBBXJUAQJCWTGJ-UHFFFAOYSA-N
• SMILES： ClCCC1=C(C)NC=N1

Computed Properties

• Exact Mass: 144.0454260g/mol
• Monoisotopic Mass: 144.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų